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molecular formula C12H10N2O2 B1212719 3-(1H-indol-3-yl)pyrrolidine-2,5-dione CAS No. 10185-29-2

3-(1H-indol-3-yl)pyrrolidine-2,5-dione

Cat. No. B1212719
CAS RN: 10185-29-2
M. Wt: 214.22 g/mol
InChI Key: VNQNEQQYAIPCAQ-UHFFFAOYSA-N
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Patent
US07759385B2

Procedure details

Indole (4.38 g, 40 mmole) and maleimide (7.84 g, 80 mmole) were dissolved in concentrated acetic acid (35 ml) and stirred under reflux for 36 hours. After cooling the reaction mixture water (10 ml) was slowly added dropwise. The solution was then kept for 24 hours in a refrigerator. The solid thereby formed was filtered off. 3-(1H-indol-3-yl)-pyrrolidine-2,5-dione was thereby obtained as a brown solid in a yield of 3.24 g (38%).
Name
Indole
Quantity
4.38 g
Type
reactant
Reaction Step One
Name
maleimide
Quantity
7.84 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
35 mL
Type
solvent
Reaction Step One
Name
water
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
3-(1H-indol-3-yl)-pyrrolidine-2,5-dione

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH:3]=[CH:2]1.[C:10]1(=[O:16])[NH:14][C:13](=[O:15])[CH:12]=[CH:11]1.O>C(O)(=O)C>[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([CH:12]2[CH2:11][C:10](=[O:16])[NH:14][C:13]2=[O:15])=[CH:2]1

Inputs

Step One
Name
Indole
Quantity
4.38 g
Type
reactant
Smiles
N1C=CC2=CC=CC=C12
Name
maleimide
Quantity
7.84 g
Type
reactant
Smiles
C1(C=CC(N1)=O)=O
Name
acetic acid
Quantity
35 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
water
Quantity
10 mL
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 36 hours
Duration
36 h
ADDITION
Type
ADDITION
Details
was slowly added dropwise
CUSTOM
Type
CUSTOM
Details
The solid thereby formed
FILTRATION
Type
FILTRATION
Details
was filtered off

Outcomes

Product
Details
Reaction Time
 24 h
Name
3-(1H-indol-3-yl)-pyrrolidine-2,5-dione
Type
product
Smiles
N1C=C(C2=CC=CC=C12)C1C(NC(C1)=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.